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Compound of Interest

Compound Name: 2-Formylfuran-5-boronic acid

Cat. No.: B159145 Get Quote

Essential Safety and Handling Guide for 2-
Formylfuran-5-boronic acid
For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents like 2-Formylfuran-5-boronic acid are paramount to ensuring a

safe and compliant laboratory environment. Adherence to established safety protocols

mitigates risks to personnel and the surrounding ecosystem. This guide provides essential,

step-by-step instructions for the safe handling of 2-Formylfuran-5-boronic acid.

Chemical Identifier:

Name: 2-Formylfuran-5-boronic acid

CAS Number: 27329-70-0

Molecular Formula: C₅H₅BO₄

Hazard Identification and Immediate First Aid
2-Formylfuran-5-boronic acid is classified as a hazardous substance that can cause skin and

serious eye irritation.[1] Some sources also indicate it may cause respiratory irritation. In case

of exposure, follow these first-aid measures:
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Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek medical attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, consult a physician.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.

If symptoms occur, get medical attention.[1]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical

attention if symptoms occur.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is essential to wear when handling 2-
Formylfuran-5-boronic acid to minimize exposure and ensure personal safety.

PPE Category Specification

Eye/Face Protection

Chemical safety goggles or glasses with side

shields are required. A full-face shield may be

necessary when there is a risk of splashing.[2]

Hand Protection

Chemical-resistant gloves, such as nitrile or

butyl rubber, must be worn.[2] Inspect gloves for

any tears or holes before use.

Skin and Body Protection

A lab coat or chemical-resistant apron should be

worn to protect the skin and clothing.[2] Long-

sleeved clothing and closed-toe shoes are

mandatory.[3]

Respiratory Protection

Work in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of

dust or vapors.[4] If ventilation is inadequate, a

NIOSH-approved respirator should be used.
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Proper handling and storage are critical to maintaining the stability of 2-Formylfuran-5-
boronic acid and preventing accidental exposure.

Handling:

Always handle this chemical within a certified chemical fume hood to minimize inhalation

risk.[4]

Avoid contact with skin, eyes, and clothing.[1]

Prevent dust formation and accumulation.

Wash hands thoroughly after handling.[1]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan
The disposal of 2-Formylfuran-5-boronic acid and its containers must be managed as

hazardous waste.

Waste Segregation: Do not mix boronic acid waste with other waste streams, especially

strong acids or bases, to prevent dangerous reactions.[5]

Container Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and

include the full chemical name, "2-Formylfuran-5-boronic acid."

Disposal Route: Dispose of the chemical waste through an approved waste disposal plant or

a licensed hazardous waste management company.[1] Under no circumstances should this

chemical be disposed of down the drain or in regular trash.[5]

Container Decontamination: Empty containers should be triple-rinsed with a suitable solvent

in a fume hood. The first rinsate must be collected and disposed of as hazardous waste.[5]
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After thorough rinsing and drying, the original label should be defaced before the container is

discarded or recycled according to institutional guidelines.[5]
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Workflow for Handling 2-Formylfuran-5-boronic acid

Preparation
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Perform Experiment

Segregate Waste Decontaminate Glassware/Containers

Label Hazardous Waste Container

Dispose via Approved Channels

Clean Work Area

Remove and Dispose of PPE Properly

Wash Hands Thoroughly
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Caption: Procedural workflow for the safe handling of 2-Formylfuran-5-boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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